Cas no 1337363-17-3 (tert-butyl N-2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethylcarbamate
• CAS No: 1337363-17-3
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 6377996
• PubChem ID: 165662231
• Update Time: 2025-10-28

tert-butyl N-2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethylcarbamate
• tert-butyl N-[2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethyl]carbamate
• EN300-1881797
• 1337363-17-3

• Inchi： 1S/C17H26N2O2/c1-17(2,3)21-16(20)19-11-15(18)14-10-6-8-12-7-4-5-9-13(12)14/h6,8,10,15H,4-5,7,9,11,18H2,1-3H3,(H,19,20)
• InChI Key： AVGWHDVCMCQMKT-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1=CC=CC2CCCCC=21)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethylcarbamate

Comprehensive Guide to tert-butyl N-2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethylcarbamate (CAS No. 1337363-17-3)

tert-butyl N-2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethylcarbamate (CAS No. 1337363-17-3) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate-protected amines, which are crucial intermediates in the development of bioactive molecules. Its unique structure, featuring a tetrahydronaphthalene moiety, makes it particularly valuable in medicinal chemistry for designing drug candidates targeting central nervous system (CNS) disorders and other therapeutic areas.

The growing interest in tert-butyl N-2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethylcarbamate is driven by its versatility in organic synthesis. Researchers frequently search for "CAS 1337363-17-3 applications" or "synthesis of tetrahydronaphthalene derivatives," highlighting its importance in modern drug discovery. The compound's carbamate protection group offers stability during synthetic transformations, making it a preferred choice for multi-step reactions. Recent advancements in peptide coupling reagents and amine protection strategies have further increased its utility in complex molecular constructions.

From a chemical perspective, tert-butyl N-2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethylcarbamate demonstrates excellent solubility in common organic solvents like dichloromethane, THF, and DMF. This property addresses common search queries such as "solubility of CAS 1337363-17-3" and makes it practical for various laboratory applications. The tert-butyloxycarbonyl (Boc) protecting group can be selectively removed under mild acidic conditions, a feature frequently explored in searches for "Boc deprotection conditions" in pharmaceutical synthesis protocols.

The pharmaceutical industry shows particular interest in this compound due to its structural similarity to various CNS-active molecules. Searches for "tetrahydronaphthalene in drug design" and "neuroactive compound intermediates" often lead to this chemical entity. Its rigid polycyclic structure provides an excellent scaffold for developing molecules with enhanced binding affinity to biological targets, particularly in neurological research where blood-brain barrier penetration is crucial.

Quality control of tert-butyl N-2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethylcarbamate typically involves advanced analytical techniques. Common laboratory questions include "HPLC methods for CAS 1337363-17-3" and "NMR characterization of tetrahydronaphthalene derivatives." The compound generally shows high purity (>98%) by reverse-phase HPLC and displays characteristic proton NMR signals between δ 1.0-1.5 ppm for the tert-butyl group and δ 6.5-7.5 ppm for the aromatic protons.

Storage and handling of tert-butyl N-2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethylcarbamate require standard laboratory precautions. Frequent search terms like "stability of CAS 1337363-17-3" indicate user concerns about compound integrity. The material remains stable at room temperature when protected from moisture, with recommended storage under inert atmosphere at 2-8°C for long-term preservation. These storage conditions align with best practices for most Boc-protected amine compounds.

The global market for pharmaceutical intermediates continues to grow, with tert-butyl N-2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethylcarbamate maintaining steady demand. Industry searches for "suppliers of CAS 1337363-17-3" and "bulk quantities of tetrahydronaphthalene derivatives" reflect its commercial importance. Current research trends suggest increasing applications in targeted drug delivery systems and precision medicine approaches, particularly for neurological conditions.

Environmental and safety considerations for tert-butyl N-2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethylcarbamate follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) including gloves and safety glasses should be used. The compound's biodegradation profile and ecotoxicological data are subjects of ongoing research, addressing queries about "environmental impact of pharmaceutical intermediates."

Future research directions for tert-butyl N-2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethylcarbamate may explore its potential in catalytic asymmetric synthesis and green chemistry applications. Emerging search trends include "sustainable synthesis of CAS 1337363-17-3" and "flow chemistry approaches for tetrahydronaphthalene derivatives." These developments align with the pharmaceutical industry's growing emphasis on process intensification and reduced environmental footprint in chemical manufacturing.

In conclusion, tert-butyl N-2-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethylcarbamate (CAS No. 1337363-17-3) represents a valuable building block in modern organic synthesis, particularly for pharmaceutical applications. Its unique structural features and versatile reactivity continue to make it a compound of significant interest in both academic and industrial research settings. The ongoing optimization of its synthetic routes and exploration of novel applications ensure its continued relevance in advancing medicinal chemistry and drug discovery efforts worldwide.